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Compound of Interest

N,N-Dimethyl-L-tryptophan
Compound Name:
Hydrochloride

Cat. No.: B15580647

An In-depth Technical Guide to N,N-Dimethyl-L-
tryptophan Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyl-L-tryptophan Hydrochloride is a derivative of the essential amino acid L-
tryptophan, characterized by the presence of two methyl groups on the alpha-amino group.
This modification alters its chemical properties and may confer unique biological activities. This
technical guide provides a comprehensive overview of the known physical and chemical
properties, along with detailed experimental protocols for the synthesis, purification, and
analysis of this compound. The information presented herein is intended to serve as a valuable
resource for researchers and professionals engaged in the fields of medicinal chemistry,
pharmacology, and drug development.

Physical and Chemical Properties

The physical and chemical properties of N,N-Dimethyl-L-tryptophan Hydrochloride are
summarized in the table below. While a specific experimentally determined melting point is not
readily available in the cited literature, the melting point of the related compound, DL-
Tryptophan, is provided for reference.
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Property Value Source(s)
Molecular Formula C13H17CIN202 [1112]
Molecular Weight 268.74 g/mol [1][2]

CAS Number 2253893-37-5 [2][3]
Appearance Solid (Formulation) [2]
Solubility Soluble in DMSO and Water [2]

Purity >95% (Commercially available) [2]

Stability > 4 years when stored at -20°C  [2]

] ] Not available. (DL-Tryptophan:
Melting Point [4]
289-290 °C, dec.)

XLogP3 -0.1 [5]

Spectral Data

Detailed spectral data for N,N-Dimethyl-L-tryptophan Hydrochloride are not widely
published. However, a commercial supplier, Cayman Chemical, indicates the availability of a
Gas Chromatography-Mass Spectrometry (GC-MS) analysis in PDF format.[2] Researchers
requiring this data are encouraged to contact the supplier directly. For reference, the
characteristic spectral features of the parent molecule, L-tryptophan, and its derivatives can be
found in various spectroscopic databases.

Experimental Protocols

The following sections outline general methodologies for the synthesis, purification, and
analysis of N,N-Dimethyl-L-tryptophan Hydrochloride, based on established procedures for
similar compounds.

Synthesis of N,N-Dimethyl-L-tryptophan

A common route for the synthesis of N,N-dimethylated amino acids involves the reductive
amination of the parent amino acid. A general protocol is described below.
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Materials:

L-tryptophan

Formaldehyde (37% aqueous solution)

Palladium on carbon (Pd/C, 10%)

Hydrogen gas

Methanol

Hydrochloric acid (HCI)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve L-tryptophan in methanol.

Reductive Amination: Add formaldehyde to the solution, followed by the palladium on carbon
catalyst.

Hydrogenation: Subject the reaction mixture to a hydrogen atmosphere (using a balloon or a
hydrogenation apparatus) and stir vigorously at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the
starting material is consumed.

Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove the
catalyst.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude N,N-
Dimethyl-L-tryptophan. Further purification can be achieved by recrystallization or column
chromatography.[6]

Salt Formation: To obtain the hydrochloride salt, dissolve the purified free base in a suitable
solvent (e.g., diethyl ether) and bubble hydrogen chloride gas through the solution, or add a
solution of HCI in a compatible solvent, until precipitation is complete. Collect the precipitate
by filtration and dry under vacuum.
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Diagram of Synthetic Workflow:
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Caption: General workflow for the synthesis of N,N-Dimethyl-L-tryptophan Hydrochloride.

Purification by Recrystallization

Procedure:

 Dissolve the crude N,N-Dimethyl-L-tryptophan Hydrochloride in a minimal amount of a
suitable hot solvent or solvent mixture (e.g., water-acetic acid mixtures have been used for
tryptophan purification).[6]

« If necessary, treat the hot solution with activated carbon to remove colored impurities and
filter while hot.

 Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
induce crystallization.

o Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry
under vacuum.[6]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)

A general HPLC method for the analysis of tryptophan and its impurities can be adapted for
N,N-Dimethyl-L-tryptophan Hydrochloride.[7]

Instrumentation:
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e HPLC system with a UV detector

e C18 analytical column (e.g., Ultrasphere, 5 um, 250 mm x 4.6 mm i.d.)

Mobile Phase:

e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

e Mobile Phase B: 0.1% TFA in acetonitrile/water (80/20, v/v)

Gradient Elution:

e 0-2min: 5% B

e 2-37 min: 5% to 65% B

e 37-42 min: 65% to 100% B

e 42-47 min: 100% B

e 47-50 min: 100% to 5% B

e 50-60 min: 5% B (re-equilibration)

Detection:

e UV at 220 nm and 280 nm

Flow Rate:

e 1.0 mL/min

Injection Volume:

e 20 puL

Diagram of Analytical Workflow:
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Caption: A typical workflow for the HPLC analysis of N,N-Dimethyl-L-tryptophan HCI.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15580647?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Signaling Pathways

As of the date of this guide, there is limited specific information available in the scientific
literature regarding the biological activity and associated signaling pathways of N,N-Dimethyl-
L-tryptophan Hydrochloride.

L-tryptophan itself is an essential amino acid and a precursor for the biosynthesis of several
important molecules, including the neurotransmitter serotonin and the hormone melatonin.[8][9]
The metabolism of tryptophan also leads to the production of kynurenine and other metabolites
that are involved in immune response and neurotransmission.[10]

The N,N-dimethylation of L-tryptophan may alter its interaction with biological targets. For
instance, N,N-dimethyltryptamine (DMT), a structurally related compound, is a potent
psychedelic that acts as an agonist at serotonin receptors.[11] It is plausible that N,N-Dimethyl-
L-tryptophan could interact with pathways related to tryptophan metabolism or serotonergic
signaling. However, without specific studies, its biological role remains speculative.

Given that tryptophan metabolites have been shown to modulate the Wnt signaling pathway,
this could be a potential area of investigation for N,N-Dimethyl-L-tryptophan.

Potential Tryptophan Metabolic Pathways:

Caption: Major metabolic pathways of L-tryptophan.

Conclusion

N,N-Dimethyl-L-tryptophan Hydrochloride is a compound of interest for which detailed
characterization and biological evaluation are still emerging. This guide provides a foundational
understanding of its physicochemical properties and outlines robust experimental protocols for
its synthesis and analysis based on established chemical principles. Further research is
warranted to elucidate its specific biological functions and potential therapeutic applications.
Researchers are encouraged to utilize the methodologies presented here as a starting point for
their investigations into this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

e 2. caymanchem.com [caymanchem.com]

e 3. N,N-Dimethyl-L-tryptophan Hydrochloride | CymitQuimica [cymitquimica.com]
e 4. DL-Tryptophan CAS#: 54-12-6 [m.chemicalbook.com]

e 5. N,N-Dimethyl-L-tryptophan Hydrochloride | C13H16N202 | CID 13946332 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. US5057615A - Process for purifying tryptophan - Google Patents [patents.google.com]
e 7. d-nb.info [d-nb.info]

o 8. Tryptophan - Wikipedia [en.wikipedia.org]

e 9. acs.org [acs.org]

e 10. Tryptophan metabolism: Mechanism-oriented therapy for neurological and psychiatric
disorders - PMC [pmc.ncbi.nim.nih.gov]

e 11. Dimethyltryptamine - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Physical and chemical properties of N,N-Dimethyl-L-
tryptophan Hydrochloride.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580647#physical-and-chemical-properties-of-n-n-
dimethyl-I-tryptophan-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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